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Get Quote

Chemical Profile Comparison

The table below summarizes the key chemical and application differences between Salicylamide and 5-

Acetylsalicylamide:

Property Salicylamide 5-Acetylsalicylamide

CAS Number 65-45-2 [1] [2] 40187-51-7 [3] [4] [5]

Molecular
Formula

C₇H₇NO₂ [1] [2] C₉H₉NO₃ [3] [5]

Molecular
Weight

137.14 g/mol [1] [2] 179.17 g/mol [4] [5]

Melting Point 140-144 °C [2] 220-222 °C [3] [5]

Chemical
Structure
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Property Salicylamide 5-Acetylsalicylamide

Primary
Applications

Analgesic, antipyretic agent [1] [6]; Inhibitor of UDP-
glucuronosyltransferase [2]

Chemical synthesis
reagent [3] [4]

Documented Biological Activity and Experimental
Insights

Salicylamide

Salicylamide is a well-established pharmaceutical compound with analgesic (pain-relieving) and antipyretic

(fever-reducing) properties, and its medicinal uses are similar to those of aspirin [1] [7] [6]. It has been used

in over-the-counter pain remedies, sometimes in combination with aspirin and caffeine [1] [6].

Mechanism of Action Insight: One specific mechanism identified is its role as an inhibitor of the
enzyme microsomal UDP-glucuronosyltransferase [2]. This activity was leveraged in a study

where salicylamide administration in pregnant rats led to a dose-dependent decrease in the uptake of
radiosulfate in fetal and placental tissues, impairing the incorporation of sulfate into fetal skeletal

glycosaminoglycans [2].
Toxicity Data: The acute toxicity of salicylamide has been studied in animal models. The reported

oral LD₅₀ in rats is 980 mg/kg, with observed toxic effects including somnolence and respiratory
depression [2].

5-Acetylsalicylamide

In contrast, the search results do not describe 5-Acetylsalicylamide as a direct-acting drug. Its primary

documented use is as a chemical reagent or synthetic intermediate in organic and medicinal chemistry

research [3] [4].

Role in Synthesis: It is used in the preparation of other complex molecules. For example, it can be
used in a two-step synthetic route to produce 5-acetyl-2(3H)-benzoxazolone, a compound with

potential cytotoxic activities [3] [5]. It is also a reagent in the synthesis of phosphotyrosine
peptidomimetic prodrugs and 4-aminopiperidine ureas [4].
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Limited Biological Data: One source lists an oral LD₅₀ in rats of 1700 mg/kg, with toxic effects

including lacrimation, somnolence, and tremor [5]. This suggests lower acute toxicity compared to
salicylamide, but the data point is isolated, and the compound's broader pharmacological profile

remains uncharacterized in the available information.

Synthesis Protocol for 5-Acetylsalicylamide

The synthesis of 5-Acetylsalicylamide from salicylamide is a key experimental protocol, detailed in a patent

and other chemical sources [3] [4] [8]. The following diagram outlines the core synthesis workflow:
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Start: Salicylamide

Catalyst Preparation:
Mix NaCl and AlCl₃,

Heat to 140°C to form melt

Reaction Setup:
Add salicylamide to melt

with stirring

Acylation:
Slowly add acetyl chloride
React at 140°C for 0.5h

Quenching & Isolation:
Pour into acidic ice-water

Filter crude solid

Purification:
Wash with hot water

Recrystallize from ethanol

Final Product:
5-Acetylsalicylamide

(White solid, ~92% yield)

Click to download full resolution via product page

This synthesis is a Friedel-Crafts acylation, where the NaCl-AlCl₃ mixture acts as a Lewis acidic molten

salt catalyst to facilitate the addition of an acetyl group to the salicylamide molecule [8].
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Research Recommendations

Due to the limited direct biological data for 5-Acetylsalicylamide, the following approaches may be helpful

for further research:

Explore Derivative Compounds: Investigate the biological activity of molecules synthesized from 5-
Acetylsalicylamide, such as the 5-acetyl-2(3H)-benzoxazolone derivatives studied for cytotoxic
activities [5].

Specialized Database Search: Use scientific databases like SciFinder or Reaxys with the CAS
number (40187-51-7) to find specialized journal articles that may contain bioactivity screening results

not captured in general web searches.
Analyze Structural Activity Relationships (SAR): Consider the acetyl group's effect. Adding a bulky

acetyl group to the salicylamide structure likely changes its physicochemical properties, which can
significantly alter its interaction with biological targets and its absorption, distribution, metabolism, and

excretion (ADME) profile.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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